Cas no 29268-15-3 (N-(Methylsulfonyl)-DL-phenylalanine)

• Product Name: N-(Methylsulfonyl)-DL-phenylalanine
• CAS No: 29268-15-3
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 1074516
• PubChem ID: 13443846
• Update Time: 2025-04-20

N-(Methylsulfonyl)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• N-(Methylsulfonyl)-DL-phenylalanine
• (S)-N-Methylsulfonylphenylalanin
• 2-[(methylsulfonyl)amino]-3-phenylpropanoic acid
• AGN-PC-00MLBF
• CTK7I5017
• methylsulfonylphenylalanine
• N-methanesulfonyl-phenylalanine
• N-Methansulfonyl-phenylalanin
• SBB099719
• SureCN698061
• N-(Methanesulfonyl)phenylalanine
• SCHEMBL698061
• 2-methanesulfonamido-3-phenylpropanoic acid
• DTXSID70541016
• AKOS016053185
• 2-(Methylsulfonamido)-3-phenylpropanoic acid
• AKOS000134246
• 2-(methanesulfonamido)-3-phenylpropanoic acid
• SS-3895
• MFCD06434623
• 2-(Methylsulfonamido)-3-phenylpropanoicacid
• 29268-15-3

• MDL： MFCD06434623
• Inchi： 1S/C10H13NO4S/c1-16(14,15)11-9(10(12)13)7-8-5-3-2-4-6-8/h2-6,9,11H,7H2,1H3,(H,12,13)
• InChI Key： FSCKXSDDVQQISQ-UHFFFAOYSA-N
• SMILES： S(C)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives